Cas no 1343885-56-2 (2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine)

2-{4-Hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine is a heterocyclic compound featuring a fused cyclopenta[d]pyrimidine core functionalized with a hydrazinyl group at the 4-position and a pyridine moiety at the 2-position. This structure imparts unique reactivity and potential as a versatile intermediate in medicinal chemistry and organic synthesis. The hydrazinyl group enhances its utility as a nucleophilic building block for constructing hydrazone or hydrazide derivatives, while the pyridine ring contributes to metal coordination and hydrogen-bonding capabilities. Its rigid bicyclic framework may improve binding affinity in drug design, particularly for kinase inhibitors or other biologically relevant targets. The compound's balanced polarity and moderate molecular weight suggest favorable physicochemical properties for further derivatization.
2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine structure
1343885-56-2 structure
Product Name:2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine
CAS No:1343885-56-2
MF:
MW:
MDL:MFCD17046871
CID:4590889
Update Time:2025-07-02

2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine
    • MDL: MFCD17046871

2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H954630-10mg
2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine
1343885-56-2
10mg
$ 70.00 2022-06-04
TRC
H954630-50mg
2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine
1343885-56-2
50mg
$ 250.00 2022-06-04
TRC
H954630-100mg
2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine
1343885-56-2
100mg
$ 365.00 2022-06-04
Chemenu
CM407011-250mg
2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine
1343885-56-2 95%+
250mg
$535 2023-03-27
Chemenu
CM407011-500mg
2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine
1343885-56-2 95%+
500mg
$826 2023-03-27
Chemenu
CM407011-1g
2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine
1343885-56-2 95%+
1g
$1052 2023-03-27
Enamine
EN300-82472-0.05g
2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine
1343885-56-2 95%
0.05g
$226.0 2023-09-02
Enamine
EN300-82472-0.1g
2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine
1343885-56-2 95%
0.1g
$337.0 2023-09-02
Enamine
EN300-82472-0.25g
2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine
1343885-56-2 95%
0.25g
$481.0 2023-09-02
Enamine
EN300-82472-0.5g
2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine
1343885-56-2 95%
0.5g
$758.0 2023-09-02

Additional information on 2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine

Introduction to 2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine (CAS No. 1343885-56-2) and Its Emerging Applications in Chemical Biology

2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine, identified by the CAS number 1343885-56-2, is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its molecular framework combines a pyridine ring with a cyclopenta[d]pyrimidine moiety linked via a hydrazine bridge, creating a versatile scaffold for further functionalization and biological investigation. This compound has emerged as a promising candidate in the development of novel therapeutic agents, particularly in the context of targeting intricate biological pathways. The hydrazine substituent at the 4-position of the cyclopenta[d]pyrimidine ring introduces reactivity that can be exploited for covalent binding to biological targets, while the pyridine moiety enhances solubility and bioavailability, making it an attractive scaffold for drug discovery.

The hydrazinyl group is particularly noteworthy for its ability to participate in Schiff base formation and other covalent interactions with biomolecules. This reactivity has been leveraged in recent studies to develop probes for protein-protein interactions and to design inhibitors targeting specific enzymatic pathways. For instance, derivatives of this compound have shown promise in modulating kinases and other signal transduction proteins, which are critical in various disease states, including cancer and inflammatory disorders.

In recent years, there has been a surge in research focusing on cyclopenta[d]pyrimidine derivatives due to their demonstrated efficacy in several preclinical models. The structural motif is known to exhibit favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. Furthermore, its ability to engage with multiple biological targets has made it a valuable component in rational drug design strategies. The combination of the pyridine and cyclopenta[d]pyrimidine rings provides a balanced profile of lipophilicity and polar surface area, which is often conducive to membrane permeability and target binding affinity.

One of the most compelling aspects of 2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine is its potential as a tool compound for investigating protein-protein interactions (PPIs). The hydrazine moiety can react with nucleophiles such as cysteine residues in proteins, allowing researchers to develop probes that selectively label interacting partners. This approach has been instrumental in elucidating complex signaling networks and identifying novel therapeutic targets. Recent advances in chemical biology have demonstrated the utility of such probes in high-throughput screening campaigns, leading to the discovery of small molecules that disrupt aberrant PPIs associated with diseases.

The pharmaceutical industry has also been keenly interested in this compound due to its potential as an intermediate in the synthesis of more complex drug candidates. Its modular structure allows for easy modification at multiple positions, enabling medicinal chemists to explore diverse chemical space. For example, replacing the hydrazinyl group with other functional groups can alter the compound's pharmacological profile, making it suitable for different therapeutic indications. Additionally, incorporating fluorinated or other heteroatom substituents can enhance metabolic stability and improve drug-like properties.

Recent publications have highlighted the role of cyclopenta[d]pyrimidine derivatives in addressing unmet medical needs. A notable study published last year demonstrated that certain analogs of this compound exhibit potent inhibitory activity against mutant forms of kinases implicated in cancer progression. The study employed structure-based drug design principles to optimize binding affinity and selectivity. The results were particularly encouraging due to the ability of these compounds to overcome resistance mechanisms associated with existing kinase inhibitors.

The hydrazine-based linker in 2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine also opens up possibilities for developing prodrugs or bioconjugates that enhance delivery or targeted action. By leveraging its reactivity with biological molecules, researchers can create prodrugs that release active species only upon reaching their target site within the body. This approach could improve therapeutic efficacy while minimizing off-target effects.

The synthesis of this compound presents an interesting challenge due to its complex heterocyclic core. However, advances in synthetic methodologies have made it more accessible than previously thought. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of the cyclopenta[d]pyrimidine ring system. Additionally, automated synthesis platforms have facilitated rapid screening of analogs, accelerating the discovery process.

In conclusion,2-{4-hydrazinyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}pyridine (CAS No. 1343885-56-2) represents a compelling scaffold with broad applications in chemical biology and pharmaceutical research. Its unique structural features—combining a pyridine ring with a cyclopenta[d]pyrimidine moiety linked via a hydrazine bridge—make it an ideal candidate for developing novel therapeutics targeting complex biological pathways. As research continues to uncover new applications for this compound and its derivatives,its significance is expected to grow further, driving innovation across multiple disciplines within life sciences.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.